Cas no 1602792-75-5 (methyl 2-amino-3-(1H-indol-6-yl)propanoate)

• Product Name: methyl 2-amino-3-(1H-indol-6-yl)propanoate
• CAS No: 1602792-75-5
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 6416584
• PubChem ID: 102916306
• Update Time: 2025-05-20

methyl 2-amino-3-(1H-indol-6-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-3-(1H-indol-6-yl)propanoate
• EN300-11356496
• 1602792-75-5

• Inchi： 1S/C12H14N2O2/c1-16-12(15)10(13)6-8-2-3-9-4-5-14-11(9)7-8/h2-5,7,10,14H,6,13H2,1H3
• InChI Key： QNBYURMARWJZIE-UHFFFAOYSA-N
• SMILES： O(C)C(C(CC1=CC=C2C=CNC2=C1)N)=O

Computed Properties

• Exact Mass: 218.105527694g/mol
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 68.1Ų

Additional information on methyl 2-amino-3-(1H-indol-6-yl)propanoate

Methyl 2-Amino-3-(1H-Indol-6-yl)Propanoate: A Comprehensive Overview

Methyl 2-amino-3-(1H-indol-6-yl)propanoate, with the CAS number 1602792-75-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often referred to as methyl 2-aminoindole propanoate, has garnered attention due to its unique structural properties and potential applications in drug discovery and development. The molecule consists of an indole ring system, a propanoate ester group, and an amino group, which collectively contribute to its diverse chemical reactivity and biological activity.

The indole moiety in methyl 2-aminoindole propanoate is a key structural feature that has been extensively studied in various biological contexts. Indole-containing compounds are known for their roles in neurotransmitter synthesis, particularly serotonin, and have been implicated in numerous physiological processes. Recent studies have highlighted the potential of indole derivatives as modulators of cellular signaling pathways, making them valuable candidates for therapeutic interventions. The presence of the amino group in this compound further enhances its functional versatility, enabling it to participate in hydrogen bonding and other intermolecular interactions that are critical for biological activity.

From a synthetic perspective, methyl 2-aminoindole propanoate can be prepared through a variety of routes, including nucleophilic substitution and condensation reactions. Researchers have explored the use of microwave-assisted synthesis to optimize reaction conditions, resulting in higher yields and improved purity. Such advancements underscore the importance of this compound as a versatile building block in organic synthesis. Moreover, the ester group in the molecule facilitates further functionalization, allowing for the creation of derivatives with tailored physicochemical properties.

In terms of applications, methyl 2-aminoindole propanoate has shown promise in several areas. For instance, its ability to act as a chelating agent has been leveraged in metalloenzyme inhibition studies, where it demonstrates selectivity towards certain metal ions. Additionally, this compound has been investigated for its potential as an anticancer agent. Recent research indicates that it may induce apoptosis in cancer cells by modulating key signaling pathways such as MAPK and PI3K/AKT. These findings suggest that methyl 2-aminoindole propanoate could serve as a lead compound for the development of novel anticancer therapies.

The pharmacokinetic properties of methyl 2-aminoindole propanoate have also been a focus of recent studies. Preclinical data reveal that the compound exhibits moderate bioavailability and favorable pharmacokinetic profiles, which are essential for its potential use as an orally administered drug. Furthermore, toxicity studies indicate that it has a relatively low toxicity profile at therapeutic doses, making it a safer option compared to some other indole derivatives.

Another area of interest is the use of methyl 2-aminoindole propanoate as a precursor for bioactive molecules. By modifying the ester group or introducing additional functional groups, researchers can generate derivatives with enhanced activity or specificity. For example, the replacement of the methyl ester with other alkyl groups has been shown to improve solubility and stability without compromising bioactivity. Such modifications highlight the versatility of this compound as a starting material for drug design.

From an environmental perspective, the biodegradability and ecological impact of methyl 2-aminoindole propanoate have also been assessed. Studies suggest that it undergoes rapid degradation under aerobic conditions, minimizing its persistence in aquatic environments. This attribute is particularly important given the increasing emphasis on green chemistry principles in pharmaceutical development.

In conclusion, methyl 2-aminoindole propanoate (CAS No: 1602792-75-5) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure enables diverse chemical reactivity and biological activity, making it an invaluable tool in organic synthesis and drug discovery. As research continues to uncover new applications and insights into its properties, this compound is poised to play an increasingly important role in advancing modern medicine.